Cas no 1007478-52-5 (Bromocresol Blue Sodium Salt)

Bromocresol Blue Sodium Salt structure
Bromocresol Blue Sodium Salt structure
Product Name:Bromocresol Blue Sodium Salt
CAS No:1007478-52-5
MF:C21H13Br4NaO5S
MW:719.995692968369
CID:2952943
Update Time:2023-08-09

Bromocresol Blue Sodium Salt Chemical and Physical Properties

Names and Identifiers

    • Bromocresol Green Sodium Salt
    • DSSTox_CID_24704
    • DSSTox_RID_80409
    • Bromocresol Blue Sodium Salt
    • DSSTox_GSID_44704
    • Tox21_301436
    • S0041
    • Inchi: 1S/C21H14Br4O5S.Na/c1-9-12(7-14(22)20(26)18(9)24)17(11-5-3-4-6-16(11)31(28,29)30)13-8-15(23)21(27)19(25)10(13)2;/h3-8,26H,1-2H3,(H,28,29,30);/q;+1/p-1/b17-13-;
    • InChI Key: PZBRPDUUWGYUTE-VSORCOHTSA-M
    • SMILES: BrC1=C(C(=CC(=C1C)/C(=C1/C=C(C(C(=C/1C)Br)=O)Br)/C1C=CC=CC=1S(=O)(=O)[O-])Br)O.[Na+]

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 3
  • Complexity: 956
  • Topological Polar Surface Area: 103
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